N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-[4-(tert-butylcarbamoyl)phenyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C21H26N2O3/c1-14(2)26-18-8-6-7-16(13-18)19(24)22-17-11-9-15(10-12-17)20(25)23-21(3,4)5/h6-14H,1-5H3,(H,22,24)(H,23,25)
• InChI Key: SCQIMEUKDBZWAW-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC(C)(C)C

Description

N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide, also known as Boc-3-I-PAB, is a synthetic compound that has been widely used in scientific research. It belongs to the family of benzamide derivatives and has been shown to have potential applications in the field of oncology.

Mechanism of Action

N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide inhibits the proteasome by binding to the active site of the complex. This prevents the degradation of proteins, leading to the accumulation of misfolded and damaged proteins, which in turn leads to cell death. N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects
N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the proteasome and the NF-κB pathway, leading to the accumulation of misfolded and damaged proteins and inducing apoptosis in cancer cells. Physiologically, N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide has been shown to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide in lab experiments is its specificity for the proteasome, which makes it a useful tool for studying the role of the proteasome in cellular processes. However, one limitation is that it can be toxic to cells at high concentrations, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for research involving N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide. One area of interest is the development of more potent and selective proteasome inhibitors based on the structure of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide. Another area of interest is the investigation of the potential use of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide in combination with other anticancer drugs to enhance their efficacy. Additionally, further studies are needed to elucidate the mechanism of action of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide and its effects on other cellular pathways.

Synthesis Methods

The synthesis of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide involves several chemical reactions, including the reaction of 3-isopropoxybenzoic acid with thionyl chloride to form 3-isopropoxybenzoyl chloride. This is followed by the reaction of 3-isopropoxybenzoyl chloride with N-(4-aminophenyl)butyric acid to form the intermediate product, N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide. The final product, N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide, is obtained by removing the tert-butyl group from the intermediate product using trifluoroacetic acid.

Scientific Research Applications

N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide has been used in various scientific research studies, particularly in the field of oncology. It has been shown to inhibit the growth of cancer cells by targeting the proteasome, a cellular complex responsible for the degradation of proteins. N-{4-[(tert-butylamino)carbonyl]phenyl}-3-isopropoxybenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.